molecular formula C25H39NO6S B15575135 N-Acetylleukotriene E4

N-Acetylleukotriene E4

Cat. No.: B15575135
M. Wt: 481.6 g/mol
InChI Key: BGGYAYMMFYBWEX-PJEAHERNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-acetylleukotriene E4 is a leukotriene that is (7E,9E,11Z,14Z)-icosa-7,9,11,14-tetraenoic acid substituted by a hydroxy group at position 5 (5S) and an N-acetyl-L-cystein-S-yl group at position 6 (6R);  it is a major bilary metabolite of cysteinyl leukotrienes. It has a role as a human urinary metabolite. It is functionally related to a leukotriene E4.
This compound has been reported in Homo sapiens with data available.
metabolite of leukotriene C4;  structure given in first source

Properties

Molecular Formula

 C25H39NO6S

Molecular Weight

 481.6 g/mol

IUPAC Name

 (5S,6R,7E,9E,11Z,14Z)-6-(2-acetamido-2-carboxyethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid

InChI

 InChI=1S/C25H39NO6S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-23(22(28)16-15-18-24(29)30)33-19-21(25(31)32)26-20(2)27/h7-8,10-14,17,21-23,28H,3-6,9,15-16,18-19H2,1-2H3,(H,26,27)(H,29,30)(H,31,32)/b8-7-,11-10-,13-12+,17-14+/t21?,22-,23+/m0/s1

InChI Key

 BGGYAYMMFYBWEX-PJEAHERNSA-N

Origin of Product

 United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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